Cas no 27720-54-3 (Methanone,(4,5-dimethyl-1,4-cyclohexadiene-1,2-diyl)bis[phenyl- (9CI))

• Product name: Methanone,(4,5-dimethyl-1,4-cyclohexadiene-1,2-diyl)bis[phenyl- (9CI)
• CAS No: 27720-54-3
• MF: C₂₂H₂₀O₂
• MW: 316.393
• CID: 261757
• PubChem ID: 293173

Methanone,(4,5-dimethyl-1,4-cyclohexadiene-1,2-diyl)bis[phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• (2-benzoyl-4,5-dimethylcyclohexa-1,4-dien-1-yl)-phenylmethanone
• (4,5-dimethylcyclohexa-1,4-diene-1,2-diyl)bis(phenylmethanone)
• 1,2-Dibenzoyl-4,5-dimethylcyclohexa-1,4-dien
• 1,2-dibenzoyl-4,5-dimethyl-cyclohexa-1,4-diene
• AC1L6JLX
• AC1Q5BC4
• AG-K-24292
• AR-1A5365
• CTK4G0173
• KST-1A3422
• NSC159504
• starbld0027534
• DTXSID80303642
• 27720-54-3
• NSC-159504
• Methanone, (4,5-dimethyl-1,4-cyclohexadiene-1,2-diyl)bis[phenyl- (9CI)
• G82757
• Methanone,(4,5-dimethyl-1,4-cyclohexadiene-1,2-diyl)bis[phenyl- (9CI)

• Inchi： InChI=1S/C22H20O2/c1-15-13-19(21(23)17-9-5-3-6-10-17)20(14-16(15)2)22(24)18-11-7-4-8-12-18/h3-12H,13-14H2,1-2H3
• InChI Key： KDMUAKAUTZXNHO-UHFFFAOYSA-N
• SMILES： CC1CC(C(C2=CC=CC=C2)=O)=C(C(C2=CC=CC=C2)=O)CC=1C

Computed Properties

• Exact Mass: 316.1464
• Monoisotopic Mass: 316.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 4.1

Experimental Properties

• Density: 1.133
• Boiling Point: 457.4°Cat760mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.6
• PSA: 34.14
• LogP: 5.17900